Cas no 564-20-5 (Sclareolide)
Sclareolide Chemical and Physical Properties
Names and Identifiers
-
- (3ar)-(+)-sclareolide
- Sclareolide
- Clary sage lactone
- clareolide
- (3aR,5aS,9aS,9bR)-3a,6,6,9a-tetramethyl-1,4,5,5a,7,8,9,9b-octahydrobenzo[e][1]benzofuran-2-one
- Naphtho[2,1-b]furan-2(1H)-one,decahydro-3a,6,6,9a-tetramethyl-, (3aR,5aS,9aS,9bR)-
- SCLAREOLIDE(AS)
- SCLAREOLIDE(P)
- AMMoniuM citrate dibasic
- (+)-Norambreinolide
- Decahydro tetramentyl naphtho-furanone
- [3aR-(3aalpha,5abeta,9aalpha,9bbeta)]Decahydro-3a,6,6,9a-tetramethylnaphth[2,1-b]furan-2(1H)-one
- Norambreinolide
- (+)-sclareolide
- MLS001173371
- 37W4O0O6E6
- 12-Norambreinolide
- SMR000538921
- Decahydrotetramethylnaphthofuranone
- Norambreinolide, (+)-
- PubChem18253
- Sclareolide(Norambreinolide)
- DSSTox_RID_82502
- DSSTox_CID_27686
- DSSTox_GSID_47686
- (3a,R)-(+)-Sclareolide
- Sclareolide (Norambreinolide)
- Scl
-
- MDL: MFCD00134168
- Inchi: 1S/C16H26O2/c1-14(2)7-5-8-15(3)11(14)6-9-16(4)12(15)10-13(17)18-16/h11-12H,5-10H2,1-4H3
- InChI Key: IMKJGXCIJJXALX-UHFFFAOYSA-N
- SMILES: CC12OC(=O)CC1C1(C(C(CCC1)(C)C)CC2)C
Computed Properties
- Exact Mass: 250.19300
- Monoisotopic Mass: 250.19328
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 250.38
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Powder
- Density: 1.0090
- Melting Point: 124-126 °C (lit.)
- Boiling Point: 321.4 °C at 760 mmHg
- Flash Point: 132.4 °C
- Refractive Index: 1.489
- Solubility: Insoluble in water and oils; soluble in acetone and toluene
- PSA: 26.30000
- LogP: 3.93460
- Solubility: Soluble in ethanol, insoluble in water.
- FEMA: 3794 | SCLAREOLIDE
- Specific Rotation: 47 º(c=2, chloroform)
- Optical Activity: [α]20/D +47°, c = 2% in chloroform
Sclareolide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Safety Instruction: 24/25
- Storage Condition:Store at room temperature
Sclareolide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCX-031-20 mg |
clareolide |
564-20-5 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0847-25G |
(3aR)-(+)-Sclareolide |
564-20-5 | >97.0%(GC) | 25g |
¥790.00 | 2024-04-16 | |
| TRC | S199990-1g |
Sclareolide |
564-20-5 | 1g |
$ 58.00 | 2023-09-06 | ||
| TRC | S199990-2.5g |
Sclareolide |
564-20-5 | 2.5g |
$ 92.00 | 2023-09-06 | ||
| TRC | S199990-5g |
Sclareolide |
564-20-5 | 5g |
$ 150.00 | 2023-09-06 | ||
| MedChemExpress | HY-N0129-100mg |
Sclareolide |
564-20-5 | ≥98.0% | 100mg |
¥200 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S2355-50mg |
Sclareolide |
564-20-5 | 98.16% | 50mg |
¥786.35 | 2023-09-16 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1271-20mg |
Sclareolide |
564-20-5 | 98% | 20mg |
$20 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci7688-5g |
Sclareolide |
564-20-5 | 98% | 5g |
¥453.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci7688-10g |
Sclareolide |
564-20-5 | 98% | 10g |
¥655.00 | 2023-09-09 |
Sclareolide Suppliers
Sclareolide Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on Sclareolide
Introduction to Sclareolide (CAS No. 564-20-5)
Sclareolide, with the chemical compound identifier CAS No. 564-20-5, is a naturally occurring sesquiterpene lactone that has garnered significant attention in the field of pharmaceutical and cosmetic research. This compound, derived from plants of the genus *Salvia*, particularly *Salvia sclarea*, has been studied extensively for its diverse biological activities and potential applications in drug development and skincare formulations.
The molecular structure of Sclareolide (CAS No. 564-20-5) features a complex framework of carbon and oxygen atoms, characterized by a γ-lactone ring and multiple double bonds. This structural complexity contributes to its unique chemical properties and biological interactions. Recent advancements in spectroscopic techniques and computational chemistry have enhanced our understanding of how Sclareolide interacts with biological targets, paving the way for novel therapeutic strategies.
In recent years, researchers have been particularly interested in the anti-inflammatory and antioxidant properties of Sclareolide (CAS No. 564-20-5). Studies have demonstrated that this compound can modulate key inflammatory pathways, such as NF-κB and MAPK, thereby reducing inflammation in various cellular models. Additionally, its potent antioxidant activity has been linked to its ability to scavenge free radicals and protect against oxidative stress-induced damage.
The pharmacokinetic profile of Sclareolide (CAS No. 564-20-5) has also been a subject of extensive investigation. Preliminary studies suggest that it exhibits good oral bioavailability and can be metabolized into active derivatives that retain its biological efficacy. This makes it a promising candidate for developing oral therapeutic agents targeting inflammatory and degenerative diseases.
Beyond its pharmaceutical applications, Sclareolide (CAS No. 564-20-5) has found utility in the cosmetic industry due to its skin-soothing and anti-aging properties. Formulations containing this compound have been shown to enhance skin barrier function, reduce redness, and promote collagen synthesis. Its natural origin also aligns with the growing demand for eco-friendly and sustainable cosmetic ingredients.
The synthesis of Sclareolide (CAS No. 564-20-5) has been optimized through various chemical pathways, including biotransformation using microbial enzymes and catalytic hydrogenation processes. These methods not only improve yield but also minimize environmental impact, making Sclareolide a more sustainable option for industrial-scale production.
Future research directions for Sclareolide (CAS No. 564-20-5) include exploring its potential in combination therapies with other bioactive compounds. Preliminary data suggest that synergistic effects may enhance therapeutic outcomes in conditions such as chronic inflammation and neurodegenerative disorders. Additionally, investigating its mechanisms of action at the molecular level could lead to the discovery of novel drug targets.
In conclusion, Sclareolide (CAS No. 564-20-5) is a multifaceted compound with significant potential in both pharmaceuticals and cosmetics. Its natural origin, combined with its diverse biological activities, positions it as a valuable asset in modern medicine and skincare science. As research continues to uncover new applications and mechanisms, the role of Sclareolide is likely to expand further, contributing to advancements in health and wellness.
564-20-5 (Sclareolide) Related Products
- 131831-65-7((+)-sclareolide)
- 140851-80-5((+)-sclareolide)
- 64090-92-2((+)-sclareolide)
- 67844-42-2((+)-sclareolide)
- 30450-17-0(13,14,15,16-Tetranor-12,8-labdanolide; (8β,9α)-form)
- 58976-28-6((+)-sclareolide)
- 79768-41-5((+)-sclareolide)
- 1216-84-8(Naphtho[2,1-b]furan-2(1H)-one,decahydro-3a,6,6,9a-tetramethyl-)
- 16778-27-1(2(3H)-Benzofuranone,hexahydro-4,4,7a-trimethyl-)
- 79768-42-6((+)-sclareolide)